Cas no 2249257-15-4 (N-[1-Cyano-4-(1,1-dimethylethyl)cyclohexyl]-6-methyl-3-pyridineacetamide)

• Product Name: N-[1-Cyano-4-(1,1-dimethylethyl)cyclohexyl]-6-methyl-3-pyridineacetamide
• CAS No: 2249257-15-4
• MF: C₁₉H₂₇N₃O
• MW: 313.43718457222
• CID: 5411803
• PubChem ID: 136532150
• Update Time: 2025-10-29

N-[1-Cyano-4-(1,1-dimethylethyl)cyclohexyl]-6-methyl-3-pyridineacetamide Chemical and Physical Properties

Names and Identifiers

• Z1712032016
• N-(4-Tert-butyl-1-cyanocyclohexyl)-2-(6-methylpyridin-3-yl)acetamide
• CHEMBL4974332
• 2249257-15-4
• AKOS033561018
• EN300-6592890
• N-[1-Cyano-4-(1,1-dimethylethyl)cyclohexyl]-6-methyl-3-pyridineacetamide

• Inchi： 1S/C19H27N3O/c1-14-5-6-15(12-21-14)11-17(23)22-19(13-20)9-7-16(8-10-19)18(2,3)4/h5-6,12,16H,7-11H2,1-4H3,(H,22,23)
• InChI Key： YEMAKUNMCVVPLY-UHFFFAOYSA-N
• SMILES： C1=NC(C)=CC=C1CC(NC1(C#N)CCC(C(C)(C)C)CC1)=O

Computed Properties

• Exact Mass: 313.215412493g/mol
• Monoisotopic Mass: 313.215412493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 65.8Ų

Experimental Properties

• Density: 1.07±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 528.6±50.0 °C(Predicted)
• pka: 12.59±0.40(Predicted)

Additional information on N-[1-Cyano-4-(1,1-dimethylethyl)cyclohexyl]-6-methyl-3-pyridineacetamide

N-[1-Cyano-4-(1,1-dimethylethyl)cyclohexyl]-6-methyl-3-pyridineacetamide (CAS No. 2249257-15-4): A Comprehensive Overview

N-[1-Cyano-4-(1,1-dimethylethyl)cyclohexyl]-6-methyl-3-pyridineacetamide (CAS No. 2249257-15-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridine derivatives and is characterized by its cyclohexyl and cyano functional groups, which contribute to its pharmacological properties.

The structure of N-[1-Cyano-4-(1,1-dimethylethyl)cyclohexyl]-6-methyl-3-pyridineacetamide is composed of a pyridine ring substituted with a methyl group at the 6-position and an acetamide group at the 3-position. The acetamide moiety is further substituted with a cyclohexyl ring bearing a cyano group at the 1-position and a tert-butyl group at the 4-position. This intricate structure imparts specific chemical and biological properties that make it an interesting candidate for various research applications.

Recent studies have focused on the pharmacological activities of N-[1-Cyano-4-(1,1-dimethylethyl)cyclohexyl]-6-methyl-3-pyridineacetamide. One notable area of research is its potential as an anti-inflammatory agent. In vitro assays have shown that this compound exhibits significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in treating inflammatory diseases. Additionally, preliminary in vivo studies in animal models have demonstrated its efficacy in reducing inflammation and associated pain.

Another promising application of N-[1-Cyano-4-(1,1-dimethylethyl)cyclohexyl]-6-methyl-3-pyridineacetamide is in the field of neuroprotection. Research has indicated that this compound may have neuroprotective effects by modulating oxidative stress and preventing neuronal cell death. These findings are particularly relevant for conditions such as Alzheimer's disease and Parkinson's disease, where oxidative stress plays a crucial role in disease progression.

The synthesis of N-[1-Cyano-4-(1,1-dimethylethyl)cyclohexyl]-6-methyl-3-pyridineacetamide involves several steps, including the preparation of the cyclohexyl cyano intermediate and subsequent coupling with the pyridine acetamide moiety. Various synthetic routes have been explored to optimize yield and purity, with some methods employing transition metal catalysts to enhance efficiency. The choice of synthetic strategy can significantly impact the overall cost and scalability of production, making it an important consideration for industrial applications.

In terms of safety and toxicity, N-[1-Cyano-4-(1,1-dimethylethyl)cyclohexyl]-6-methyl-3-pyridineacetamide has been evaluated in preclinical studies to assess its potential risks. Toxicity profiles indicate that it is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further studies are needed to fully understand its long-term safety profile and potential interactions with other drugs.

The pharmacokinetic properties of N-[1-Cyano-4-(1,1-dimethylethyl)cyclohexyl]-6-methyl-3-pyridineacetamide have also been investigated to optimize its therapeutic use. Studies have shown that it exhibits good oral bioavailability and a favorable half-life, which are important factors for drug development. Additionally, its metabolic stability has been assessed using liver microsomes, indicating that it is metabolized primarily through Phase II conjugation pathways.

From a clinical perspective, N-[1-Cyano-4-(1,1-dimethylethyl)cyclohexyl]-6-methyl-3-pyridineacetamide is currently in early-stage clinical trials to evaluate its efficacy and safety in human subjects. Initial results from Phase I trials have been promising, with no serious adverse events reported. Ongoing Phase II trials are designed to further investigate its therapeutic potential in specific disease indications such as chronic inflammatory conditions and neurodegenerative disorders.

In conclusion, N-[1-Cyano-4-(1,1-dimethylethyl)cyclohexyl]-6-methyl-3-pyridineacetamide (CAS No. 2249257-15-4) represents a promising compound with diverse pharmacological activities and potential therapeutic applications. Its unique structure and favorable pharmacokinetic properties make it an attractive candidate for further research and development in the pharmaceutical industry. As more data becomes available from ongoing clinical trials, it is anticipated that this compound will play a significant role in advancing treatments for various medical conditions.